Cas no 61815-16-5 (1-Nonanol, 5-(2-propynyl)-)

• Product Name: 1-Nonanol, 5-(2-propynyl)-
• CAS No: 61815-16-5
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 465421
• PubChem ID: 71391923
• Update Time: 2025-04-19

1-Nonanol, 5-(2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanol, 5-(2-propynyl)-
• 5-prop-2-ynylnonan-1-ol
• DTXSID30813746
• 5-(PROP-2-YN-1-YL)NONAN-1-OL
• 61815-16-5

• Inchi： 1S/C12H22O/c1-3-5-9-12(8-4-2)10-6-7-11-13/h2,12-13H,3,5-11H2,1H3
• InChI Key： ZRPJJKZFKIVUQB-UHFFFAOYSA-N
• SMILES： OCCCCC(CC#C)CCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23